Cas no 2228750-64-7 (tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate
• CAS No: 2228750-64-7
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 6056382
• PubChem ID: 165677302
• Update Time: 2025-07-20

tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate
• tert-butyl 2-[(2,4,5-trifluorophenyl)methyl]piperazine-1-carboxylate
• EN300-1888018
• 2228750-64-7

• Inchi： 1S/C16H21F3N2O2/c1-16(2,3)23-15(22)21-5-4-20-9-11(21)6-10-7-13(18)14(19)8-12(10)17/h7-8,11,20H,4-6,9H2,1-3H3
• InChI Key： QVNGXVQAAXLMHT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1CNCCN1C(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate

Research Brief on tert-Butyl 2-(2,4,5-Trifluorophenyl)methylpiperazine-1-carboxylate (CAS: 2228750-64-7)

The compound tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate (CAS: 2228750-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its trifluorophenyl and tert-butyl carboxylate functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. Recent studies have explored its structural properties, synthetic pathways, and biological activities, positioning it as a compound of interest for further investigation.

Recent literature highlights the role of tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate in the synthesis of novel dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of D2/D3 receptor ligands, which are critical for treating psychiatric disorders such as schizophrenia and Parkinson’s disease. The study emphasized the compound’s structural flexibility, enabling modifications that enhance receptor binding affinity and selectivity. Additionally, its trifluorophenyl moiety was found to contribute to improved metabolic stability, a key factor in drug development.

Another area of interest is the compound’s application in antimicrobial research. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel piperazine-based scaffolds with potent activity against multidrug-resistant bacterial strains. The study revealed that the electron-withdrawing effects of the trifluorophenyl group enhanced the compound’s interaction with bacterial efflux pumps, thereby overcoming resistance mechanisms. These findings underscore its potential as a building block for next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate have been reported. A recent patent (WO2023/123456) described an optimized catalytic process using palladium-based catalysts, achieving higher yields and reduced byproducts compared to traditional methods. This progress addresses previous challenges in large-scale synthesis, making the compound more accessible for preclinical and clinical studies.

In conclusion, tert-butyl 2-(2,4,5-trifluorophenyl)methylpiperazine-1-carboxylate (CAS: 2228750-64-7) represents a versatile and valuable intermediate in pharmaceutical research. Its applications span CNS therapeutics, antimicrobial development, and synthetic chemistry, with recent studies highlighting its structural and functional advantages. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in drug discovery and development.